7-Fluoro-2-methyl-3-[(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)methyl]quinazolin-4-one

• IUPAC Name: 7-fluoro-2-methyl-3-[(1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-yl)methyl]quinazolin-4-one
• InChI: InChI=1S/C21H21FN6O/c1-14-25-18-12-16(22)2-3-17(18)21(29)27(14)13-15-5-9-26(10-6-15)20-19-4-7-24-28(19)11-8-23-20/h2-4,7-8,11-12,15H,5-6,9-10,13H2,1H3
• InChI Key: VBCGQSSNVDEUGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC(=C2)F)C(=O)N1CC3CCN(CC3)C4=NC=CN5C4=CC=N5
• Molecular Formula: C21H21FN6O
• Molecular Weight: 392.4 g/mol

Description

The compound “7-Fluoro-2-methyl-3-[(1-pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl)methyl]quinazolin-4-one” belongs to a family of pyrazolo[1,5-a]pyrimidines. These compounds are identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology and tunable photophysical properties. They are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a simpler and greener synthetic methodology. The synthesis is highly dependent on the nature of the substituent group at position 7. The synthesis of 3-fluoropyrazolo[1,5-a]pyridines involves the reaction of methyl esters of pyrazolo[1,5-a]pyridine-2,3-dicarboxylic and 2-phenylpyrazolo[1,5-a]pyridine-3-carboxylic acids with the fluorinating reagent Selectfluor.

Molecular Structure Analysis

The molecular structure of these compounds is analyzed based on DFT and TD-DFT calculations. Electron-donating groups (EDGs) at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring.

Chemical Reactions Analysis

The chemical reactions of these compounds involve the interaction of electron-donating groups (EDGs) at position 7 on the fused ring. The absorption and emission spectra of these compounds are highly dependent on the nature of the substituent group at position 7.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds include their tunable photophysical properties. They have good solid-state emission intensities. The properties and stability found in these compounds are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G.

Future Directions

The future directions for these compounds involve their potential use in optical applications due to their tunable photophysical properties. They could be used as strategic compounds for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.